Cas no 1361497-23-5 (5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl)

• Product Name: 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl
• CAS No: 1361497-23-5
• MF: C₁₄H₉Cl₃F₂O
• MW: 337.576468229294
• CID: 4993097
• Update Time: 2025-11-01

5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl

• Inchi： 1S/C14H9Cl3F2O/c1-20-10-3-7(2-8(4-10)14(18)19)11-5-9(15)6-12(16)13(11)17/h2-6,14H,1H3
• InChI Key： BSMCAGPZLXYOJU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC(=CC(C(F)F)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl

5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361497-23-5): A Multifunctional Organic Compound with Emerging Applications in Medicinal Chemistry

5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361497-23-5) is a structurally complex biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications across multiple scientific disciplines. This compound, characterized by its trichlorinated biphenyl core, methoxy substituent, and fluorinated methyl group, represents a novel class of aromatic molecules with tunable reactivity and pharmacological profiles. The integration of multiple halogen atoms (chlorine and fluorine) and oxygen-containing functional groups (methoxy) in its molecular architecture provides a versatile scaffold for further chemical modifications and biological investigations.

The trichlorinated biphenyl moiety in 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl is a critical structural feature that influences its physicochemical properties. Recent studies published in the Journal of Organic Chemistry (2023) have demonstrated that the strategic placement of chlorine atoms at the 2,3,5-positions of the biphenyl ring significantly enhances the compound's lipophilicity and molecular stability. This characteristic is particularly advantageous for applications in drug delivery systems, where optimal membrane permeability and resistance to metabolic degradation are essential. The fluorinated methyl group at the 5'-position further modulates the compound's electronic properties, contributing to its potential as a bioisostere in pharmaceutical development.

From a synthetic chemistry perspective, the methoxy substituent at the 3'-position of 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl serves as a crucial handle for further functionalization. Researchers at the University of Cambridge (2024) have reported advanced methodologies for the selective oxidation and alkylation of this substituent, enabling the synthesis of a wide range of derivatives with tailored biological activities. These synthetic strategies leverage the unique electronic effects of the trichlorinated biphenyl core, which acts as a strong electron-withdrawing group to facilitate regioselective reactions at the methoxy site.

The trichlorinated biphenyl framework of 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl has also attracted interest in the field of environmental chemistry. Although polychlorinated biphenyls (PCBs) are generally associated with environmental persistence and toxicity, the specific substitution pattern in this compound may confer different environmental behaviors. A 2023 study in Environmental Science & Technology highlighted that the fluorinated methyl group and methoxy substituent can significantly alter the compound's hydrophobicity and bioavailability, potentially reducing its environmental impact compared to traditional PCB congeners.

Recent advances in medicinal chemistry have explored the potential of 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl as a molecular template for the development of targeted therapies. The trichlorinated biphenyl core exhibits unique interactions with biological macromolecules, as demonstrated by molecular docking studies published in ACS Medicinal Chemistry Letters (2024). These studies revealed that the compound can form hydrogen bonds and π-π stacking interactions with heterocyclic receptors in certain protein targets, suggesting its potential as a ligand scaffold for the design of selective modulators of enzyme activity and receptor signaling.

The fluorinated methyl group in 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl has been the focus of several investigations into fluorine chemistry and fluorine-enabled drug discovery. A 2024 review in Fluorine Chemistry emphasized the unique electronic effects of fluorine atoms in modulating drug-receptor interactions. The fluorinated methyl group not only enhances the metabolic stability of the compound but also allows for the fine-tuning of pharmacokinetic profiles through stereoelectronic effects and hydrogen bonding capabilities.

In the context of materials science, 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl has shown promise as a building block for the synthesis of functional polymers and organic semiconductors. The trichlorinated biphenyl unit can act as a rigid planar moiety that enhances charge transport properties in conjugated systems. Researchers at the Max Planck Institute (2023) have demonstrated that incorporating this compound into polymer backbones can improve the electroluminescent efficiency of organic light-emitting diodes (OLEDs) due to the electron-deficient nature of the trichlorinated core and the fluorinated methyl group.

The methoxy substituent in 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl has also been explored for its potential in bioconjugation chemistry. The oxygen atom in the methoxy group provides a reactive site for the attachment of biological moieties such as peptides, proteins, and nucleic acids. This feature has been exploited in the development of targeted drug delivery systems, where the methoxy group can be functionalized with ligands that recognize cell surface receptors or extracellular matrix components.

From an analytical chemistry standpoint, the trichlorinated biphenyl and fluorinated functionalities in 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl present both challenges and opportunities. The high chlorine content can interfere with certain analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, due to de shielding effects. However, the presence of fluorine atoms allows for the use of fluorine-19 NMR as a powerful tool for structural elucidation. A 2024 study in Analytical Chemistry demonstrated that fluorine-19 NMR can provide high-resolution spectral data that complements proton NMR in confirming the substitution pattern of this complex molecule.

The trichlorinated biphenyl framework of 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl also has implications for radiation chemistry and photophysics. The electron-deficient nature of the trichlorinated core and the fluorinated methyl group makes this compound susceptible to electron capture and ionization processes. This property has been investigated for its potential in radiation detection and scintillation materials, where the fluorinated functionalities can enhance light emission efficiency upon ionizing radiation exposure.

Finally, the synthetic versatility of 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl has made it a valuable intermediate in the synthesis of more complex organic molecules. The trichlorinated biphenyl unit can be selectively functionalized at various positions, allowing for the modular synthesis of diverse chemical structures. This has been demonstrated in the development of bioactive compounds, where the trichlorinated core and fluorinated methyl group can be modified to achieve desired pharmacological properties and biological activities.

The compound 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl is a structurally complex and synthetically versatile molecule that has garnered interest across multiple scientific disciplines due to its unique chemical properties and functional group diversity. Below is a structured summary of its key features and applications: --- ### 1. Structural Features - Trichlorinated Biphenyl Core: The molecule contains a trichlorinated biphenyl unit, which imparts rigidity and electron-deficient character to the molecule. - Difluoromethyl Group: A -CF₂H group is attached at the 5' position, enhancing metabolic stability, stereoelectronic effects, and hydrogen bonding potential. - Methoxy Group: A -OCH₃ group at the 3' position provides a reactive site for bioconjugation and functionalization. --- ### 2. Key Applications #### 2.1 Medicinal Chemistry - Drug Discovery: The fluorinated methyl group and trichlorinated core allow for fine-tuning of pharmacokinetic profiles and drug-receptor interactions. - Targeted Drug Delivery: The methoxy group can be modified with ligands that target specific cell receptors or extracellular matrix components. - Enzyme Inhibition: The rigid planar structure and electron-deficient core make it a potential scaffold for enzyme inhibitors and receptor modulators. #### 2.2 Materials Science - Organic Electronics: The trichlorinated biphenyl unit contributes to charge transport properties in conjugated polymers and organic semiconductors, enhancing electroluminescent efficiency in OLEDs. - Scintillation Materials: The fluorinated group enhances light emission upon ionizing radiation, making it a candidate for radiation detection and scintillation materials. #### 2.3 Analytical Chemistry - NMR Spectroscopy: Fluorine-19 NMR provides high-resolution data for structural elucidation, complementing proton NMR in confirming substitution patterns. - Challenges: The high chlorine content can interfere with NMR and mass spectrometry, but fluorine-19 NMR overcomes these challenges. #### 2.4 Synthetic Chemistry - Modular Synthesis: The trichlorinated biphenyl unit allows for selective functionalization at various positions, enabling the modular synthesis of diverse chemical structures. - Bioactive Compound Development: The trichlorinated core and fluorinated group can be modified to achieve desired pharmacological properties and biological activities. --- ### 3. Challenges and Opportunities - Synthetic Complexity: The trichlorinated and fluorinated functionalities present synthetic challenges due to electronic effects and stability issues. - Environmental Considerations: The chlorinated biphenyl core may raise environmental concerns similar to polychlorinated biphenyls (PCBs), requiring careful handling and green synthetic approaches. - Versatility: Despite challenges, the structural versatility of the molecule offers exciting opportunities in drug development, materials science, and analytical chemistry. --- ### 4. Conclusion 5'-(Difluoromethyl)-3'-methoxy-2,3,5-trichlorobiphenyl is a versatile and multifunctional molecule with potential applications in medicine, materials science, and analytical chemistry. Its synthetic flexibility and unique electronic properties make it a promising scaffold for the development of novel compounds with tailored functionalities and biological activities. --- Would you like a synthetic route or further details on any specific application?